2-((4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(2-methoxyethyl)acetamide
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Description
2-((4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(2-methoxyethyl)acetamide is a useful research compound. Its molecular formula is C11H17N3O3S and its molecular weight is 271.34. The purity is usually 95%.
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Scientific Research Applications
Metabolism and Pharmacokinetics
- Acetaminophen Metabolism : A study on acetaminophen metabolism revealed complex metabolic pathways involving conjugation and oxidation processes. This type of research is crucial for understanding drug metabolism and the role of different metabolites in therapeutic effects and toxicity (Mrochek et al., 1974).
Novel Drug Formulations
- Bioequivalence Study : Research on novel non-steroidal anti-inflammatory compounds, such as ST-679, explores pharmacokinetic parameters to assess bioequivalence of different formulations. This underscores the importance of formulation studies in developing effective and safe medications (Annunziato & di Renzo, 1993).
Toxicology and Exposure Monitoring
- Pirimicarb Exposure : Investigation into the biological monitoring of exposure to pirimicarb, an insecticide, by analyzing its metabolites in human urine highlights the significance of monitoring occupational exposure to chemicals to prevent toxicity (Hardt, Appl, & Angerer, 1999).
Advanced Glycation Endproducts (AGE) Scavenging
- Metformin and Methylglyoxal : A study on metformin scavenging methylglyoxal to form a novel imidazolinone metabolite in humans indicates potential research applications in exploring compounds that can mitigate the formation of AGE, which are implicated in diabetic complications and aging (Kinsky et al., 2016).
properties
IUPAC Name |
2-[(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-methoxyethyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O3S/c1-7-8(2)13-11(14-10(7)16)18-6-9(15)12-4-5-17-3/h4-6H2,1-3H3,(H,12,15)(H,13,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNUDZRIIZMNEAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(NC1=O)SCC(=O)NCCOC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.